Cas no 52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole)

2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole structure
52663-52-2 structure
Product Name:2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
CAS No:52663-52-2
MF:C12H15N3S3
MW:297.462598085403
CID:2830380
PubChem ID:14993394
Update Time:2025-04-21

2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 52663-52-2
    • 2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
    • SCHEMBL9687398
    • DTXSID60566657
    • Inchi: 1S/C12H15N3S3/c1-14-6-8-15(9-7-14)18-17-12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
    • InChI Key: GLBXWVFONATVTQ-UHFFFAOYSA-N
    • SMILES: S(N1CCN(C)CC1)SC1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 297.04281101Da
  • Monoisotopic Mass: 297.04281101Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 98.2Ų
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